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Compound of Interest

Compound Name:
3-(3-fluoro-4-

methoxyphenyl)propanoic acid

Cat. No.: B1334988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the key physicochemical properties of 3-(3-
fluoro-4-methoxyphenyl)propanoic acid, a compound of interest in synthetic chemistry and

pharmaceutical research. The data presented herein is collated from verified chemical supplier

databases.

Chemical Identity and Molecular Properties
3-(3-fluoro-4-methoxyphenyl)propanoic acid is a carboxylic acid derivative containing a

substituted phenyl ring. Its structural features—a fluorine atom and a methoxy group on the

benzene ring attached to a propanoic acid tail—define its chemical reactivity and physical

characteristics. The precise determination of its molecular weight is fundamental for all

quantitative experimental work, including reaction stoichiometry, solution preparation, and

analytical characterization.

The molecular properties of this compound are summarized in the table below. The molecular

weight is derived from its molecular formula, C10H11FO3, based on the standard atomic

weights of its constituent elements.
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Property Value Source

IUPAC Name
3-(3-fluoro-4-

methoxyphenyl)propanoic acid
-

CAS Number 69888-90-0

Molecular Formula C10H11FO3

Molecular Weight 198.19 g/mol

MDL Number MFCD06823839

Determination of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of all atoms in its

molecular formula. The process for 3-(3-fluoro-4-methoxyphenyl)propanoic acid is outlined

below.

Experimental Protocol: Calculation of Molecular Weight
Objective: To calculate the theoretical molecular weight of 3-(3-fluoro-4-
methoxyphenyl)propanoic acid from its molecular formula (C10H11FO3).

Methodology:

Identify the constituent elements from the molecular formula: Carbon (C), Hydrogen (H),

Fluorine (F), and Oxygen (O).

Determine the number of atoms for each element.

Carbon: 10

Hydrogen: 11

Fluorine: 1

Oxygen: 3

Obtain the standard atomic weight for each element from the IUPAC Periodic Table.
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C: ~12.011 g/mol

H: ~1.008 g/mol

F: ~18.998 g/mol

O: ~15.999 g/mol

Calculate the total mass for each element by multiplying the atom count by its atomic weight.

Sum the total masses of all elements to determine the molecular weight of the compound.

Calculation:

(10 × 12.011 g/mol ) + (11 × 1.008 g/mol ) + (1 × 18.998 g/mol ) + (3 × 15.999 g/mol ) =

198.193 g/mol

This calculated value is consistent with the molecular weight provided by chemical suppliers.

Visualization of Chemical Data Relationship
The following diagram illustrates the logical workflow from the chemical name to the final

calculated molecular weight, highlighting the key intermediate data points.
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Workflow for Molecular Weight Determination.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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